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Compound of Interest

Compound Name: (Z)-Non-6-en-1-ol

Cat. No.: B15600035 Get Quote

An In-depth Technical Guide to the Physical Properties of cis-6-Nonen-1-ol

For researchers, scientists, and drug development professionals, a thorough understanding of

the physical properties of a compound is fundamental. This guide provides a comprehensive

overview of the core physical characteristics of cis-6-Nonen-1-ol, a significant compound in

various industrial and research applications.

Core Physical Properties
cis-6-Nonen-1-ol is a colorless to pale yellow liquid at room temperature.[1][2][3] It possesses a

characteristic fresh, green, and melon-like odor.[4] The quantitative physical properties are

summarized in the table below, providing a consolidated view of its key characteristics.
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Physical Property Value Conditions

Molecular Weight 142.24 g/mol

Boiling Point 115 °C at 20 mmHg

Density 0.85 g/mL at 25 °C

Refractive Index 1.449 at 20 °C

Solubility
Insoluble in water; Soluble in

alcohol and fixed oils.[2][3][5]

Flash Point 93 °C (199.4 °F) Closed cup

Appearance
Colorless to pale yellow

liquid[1][2]

Odor Fresh, green, melon, waxy[4]

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical properties of a liquid compound such as cis-6-Nonen-1-ol.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point is the Thiele tube

method.[6]

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is inverted and placed into the fusion tube containing the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer. The assembly is then placed

in a Thiele tube containing a high-boiling point liquid, such as mineral oil.

Heating: The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.
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Observation: The heat is removed once a steady stream of bubbles is observed. The

temperature at which the liquid enters the capillary tube is recorded as the boiling point.[6]

Determination of Density
The density of a liquid can be determined by measuring its mass and volume.[7][8]

Mass Measurement: The mass of a clean, dry graduated cylinder is measured using an

electronic balance.

Volume Measurement: A known volume of the liquid is added to the graduated cylinder.

Final Mass Measurement: The mass of the graduated cylinder containing the liquid is

measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

graduated cylinder. The density is then calculated by dividing the mass of the liquid by its

volume.[9]

Determination of Refractive Index
The refractive index of a liquid is a measure of how much the path of light is bent, or refracted,

when entering the liquid. An Abbe refractometer is a common instrument for this measurement.

[10]

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The instrument is adjusted until the dividing line between the light and dark

fields is centered in the crosshairs of the eyepiece.

Reading: The refractive index is read directly from the instrument's scale.

Determination of Solubility
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A qualitative determination of solubility can be performed by observing the miscibility of the

compound with various solvents.[11][12]

Sample Preparation: A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is

placed in a test tube.

Solvent Addition: A small volume of the solvent (e.g., 0.75 mL of water) is added in portions.

Observation: The mixture is vigorously shaken after each addition. The compound is

classified as soluble if it completely dissolves. If not, it is classified as insoluble. This process

can be repeated with other solvents like ethanol and fixed oils.[11]

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the characterization of the physical

properties of a liquid sample.

Workflow for Physical Property Determination of a Liquid
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Caption: Logical workflow for determining the physical properties of a liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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